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This technical support center provides essential information for researchers, scientists, and
drug development professionals utilizing Sativex® (nabiximols) in a laboratory setting. It offers
guidance on stability, storage, and handling, alongside troubleshooting for common
experimental issues.

Frequently Asked Questions (FAQS)

Q1: What is Sativex and what are its primary components?

Al: Sativex is an oromucosal spray containing two principal active cannabinoids derived from
the Cannabis sativa plant: delta-9-tetrahydrocannabinol (THC) and cannabidiol (CBD), in an
approximately 1:1 ratio.[1] The formulation also includes the excipients ethanol, propylene
glycol, and peppermint oil.[1] Each 100 microlitre spray delivers approximately 2.7 mg of THC
and 2.5 mg of CBD.[1]

Q2: How should Sativex be stored in a research laboratory?

A2: Proper storage is critical to maintain the integrity of Sativex. Unopened vials must be
stored upright in a refrigerator at 2°C to 8°C.[2] Once a vial is opened for use, it is not
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necessary to continue refrigerated storage, but it should be kept at a temperature below 25°C
and stored in an upright position.[2]

Q3: What is the shelf-life of Sativex for research purposes?

A3: The shelf-life of an unopened Sativex vial is 2 years when stored under recommended
refrigerated conditions.[3] After the first use, an opened vial has an in-use stability of 42 days.
[2][3] It is crucial for research labs to mark the date of first use on the vial to ensure the product
is used within its stable period.

Q4: Can | use a Sativex vial that has been opened for longer than 42 days?

A4: It is not recommended. The 42-day in-use shelf life is based on stability data. Beyond this
period, the concentration and ratio of THC and CBD may be altered due to degradation,
potentially affecting experimental results and their reproducibility.

Q5: How does repeated access to the vial for sampling affect Sativex stability?

A5: While specific studies on repeated vial punctures in a lab setting are limited, each opening
exposes the solution to air and potential contaminants. Oxygen and light are known to degrade
cannabinoids.[4] To minimize degradation, it is advisable to aliquot the required amount for an
experiment quickly, minimize the time the vial is open, and store it properly immediately after
use. For long-term studies requiring multiple samplings, consider using a closed system
transfer device to minimize atmospheric exposure.[4]

Stability and Storage Conditions

Proper handling and storage are paramount for maintaining the stability and efficacy of Sativex
in a research environment. The active components, THC and CBD, are susceptible to
degradation from light, heat, and oxidation.
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To view exact molar ratios, purification steps, and HRP optimization
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Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during their experiments
with Sativex.

Issue 1: Precipitation Observed Upon Dilution in
Aqueous Buffers (e.g., PBS, Cell Culture Media)

e Question: | diluted Sativex in my cell culture medium for an in-vitro assay, and | observed a
precipitate. What could be the cause and how can | prevent this?

e Answer: This is a common issue due to the hydrophobic nature of cannabinoids. Sativex is
formulated in an ethanol and propylene glycol base to solubilize THC and CBD. When
diluted into an aqueous environment, the cannabinoids can precipitate out of the solution.

o Troubleshooting Steps:

= Vehicle Control: Always include a vehicle control in your experiments, which consists of
the same final concentration of ethanol and propylene glycol as in your Sativex
dilutions. This will help you determine if any observed cellular effects are due to the
active compounds or the excipients.

= Solvent Concentration: Be mindful of the final concentration of ethanol and propylene
glycol in your cell culture. High concentrations can be cytotoxic.[5] It is recommended to
keep the final ethanol concentration below 0.5%.[6]
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» Dilution Method: To minimize precipitation, add the Sativex stock solution to the pre-
warmed (37°C) aqueous buffer or media with gentle but rapid mixing. Avoid adding the
agueous solution directly to the Sativex stock.

» Use of a Carrier: Consider using a carrier molecule like bovine serum albumin (BSA) in
your buffer or utilizing the serum in your cell culture medium to help solubilize the
cannabinoids and prevent precipitation.

Issue 2: Inconsistent or Unexpected Experimental
Results

e Question: My experimental results are variable between different assays using the same vial
of Sativex. What could be the reason?

e Answer: Inconsistent results can stem from several factors related to the handling and
stability of Sativex.

o Troubleshooting Steps:

» Vial Shaking: Ensure the Sativex vial is gently shaken before each use to ensure a
homogenous solution.

» In-Use Stability: Verify that the vial has not exceeded its 42-day in-use shelf life.

= Storage Conditions: Confirm that the opened vial has been stored below 25°C and
protected from light.

= Degradation: Exposure to air and light can lead to the degradation of THC to cannabinol
(CBN) and other degradation products, altering the biological activity of the solution.
Minimize the time the vial is open during sample preparation.

» Analyte Quantification: If possible, periodically quantify the concentration of THC and
CBD in your working solutions using an appropriate analytical method like HPLC-UV to
confirm their stability.

Issue 3: Changes in Viscosity of Sativex Solution
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e Question: I've noticed the Sativex solution seems more viscous at lower temperatures. Does

this affect its use in experiments?

o Answer: Yes, the viscosity of the Sativex solution, which is in an ethanol/propylene glycol
base, is temperature-dependent.

o Troubleshooting Steps:

» Equilibration: Before use, allow the Sativex vial to equilibrate to room temperature if it
has been stored in a cooler environment. This will ensure consistent viscosity for

accurate pipetting and dispensing.

» Pipetting Technique: Use positive displacement pipettes for highly viscous liquids to
ensure accurate volume transfer.

Experimental Protocols
Protocol: Preparation of Sativex Dilutions for In-Vitro
Cell-Based Assays

This protocol provides a general guideline for diluting Sativex for use in cell culture
experiments, aiming to minimize precipitation and excipient-induced cytotoxicity.

e Materials:
o Sativex oromucosal spray

o Pre-warmed (37°C) cell culture medium (with or without serum, as per your experimental

design)
o Sterile microcentrifuge tubes
o Calibrated pipettes
e Procedure:

1. Gently shake the Sativex vial before use.
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. Dispense one spray (100 pL) into a sterile microcentrifuge tube. This will be your stock
solution.
. Prepare a series of dilutions in your pre-warmed cell culture medium. It is recommended

to perform a serial dilution to achieve the desired final concentrations.

. When preparing dilutions, add the Sativex solution (or a more concentrated dilution) to the

cell culture medium while gently vortexing or flicking the tube to ensure rapid mixing.

. Visually inspect each dilution for any signs of precipitation. If precipitation is observed,

consider adjusting the dilution strategy or using a solubilizing agent like BSA.

. Prepare a corresponding set of vehicle control dilutions using an ethanol/propylene glycol

mixture that matches the concentrations in your Sativex dilutions.

. Use the prepared dilutions immediately for your experiments.

Protocol: Quantification of THC and CBD in Sativex by
HPLC-UV

This is an exemplary protocol for the analysis of THC and CBD in Sativex, which can be

adapted based on available instrumentation and laboratory standard operating procedures.

e |nstrumentation and Columns:

o

[e]

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 um particle size).

e Reagents and Standards:

[¢]

[¢]

o

o

Acetonitrile (HPLC grade)
Water (HPLC grade)
Formic acid or phosphoric acid

Certified reference standards of THC and CBD
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e Chromatographic Conditions (Example):

o Mobile Phase: A gradient elution is often used. For example, a mixture of water with 0.1%
formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

o Flow Rate: 1.0 mL/min
o Column Temperature: 30°C
o Detection Wavelength: 228 nm
o Injection Volume: 10 pL
e Sample Preparation:

1. Accurately dilute a known volume of Sativex in the mobile phase to a concentration within
the calibration range of the instrument.

2. Filter the diluted sample through a 0.45 um syringe filter before injection.
 Calibration:

1. Prepare a series of calibration standards of THC and CBD of known concentrations in the
mobile phase.

2. Inject the standards and construct a calibration curve by plotting the peak area against the
concentration for each analyte.

e Analysis and Quantification:
1. Inject the prepared Sativex sample.

2. ldentify the peaks for THC and CBD based on their retention times compared to the
standards.

3. Quantify the concentration of THC and CBD in the sample using the calibration curve.

Visualizations
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Sativex handling and storage workflow.
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Troubleshooting Sativex precipitation.
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Simplified signaling pathways of THC and CBD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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